N-cyclohexyl-2,6-dimethoxybenzamide

• IUPAC Name: N-cyclohexyl-2,6-dimethoxybenzamide
• InChI: InChI=1S/C15H21NO3/c1-18-12-9-6-10-13(19-2)14(12)15(17)16-11-7-4-3-5-8-11/h6,9-11H,3-5,7-8H2,1-2H3,(H,16,17)
• InChI Key: BAFGRWRWSZBARG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2CCCCC2
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

N-cyclohexyl-2,6-dimethoxybenzamide, also known as BTCP, is a chemical compound that has been extensively studied for its potential use as a medication. BTCP belongs to the class of compounds known as benzamides, which have been shown to have a range of biological activities.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Crystal Structure : N-Cyclohexyl-2-nitrobenzamide, a compound closely related to N-cyclohexyl-2,6-dimethoxybenzamide, has been synthesized and its structure analyzed using X-ray diffraction. This study highlights the importance of these compounds in structural chemistry and their potential applications in materials science (Saeed, Hussain, & Bolte, 2010).

Applications in Chemical Analysis

• NMR Spectroscopy of Chiral Association Complexes : The study of the barrier to rotation in benzoyl compounds, including derivatives of 2,6-dimethoxybenzamide, demonstrates the application of NMR spectroscopy in understanding molecular dynamics and interactions. This research is crucial for developing new methods in chemical analysis and understanding molecular behavior (Holǐk & Mannschreck, 1979).

Applications in Pharmaceutical Chemistry

• Substituted Benzamides with CNS Activity : A study on N-cyclohexyl nitrobenzamide, structurally similar to N-cyclohexyl-2,6-dimethoxybenzamide, demonstrates its potential in developing central nervous system (CNS) depressants. This research is vital for the pharmaceutical industry in discovering new therapeutic agents (Roll, 1970).

Applications in Medicinal Chemistry

• Potential Neuroleptic Agents : The study of 6-methoxysalicylamides, derived from 2,6-dimethoxybenzamides, in the context of neuroleptic agents, highlights the role of these compounds in developing new medications for psychiatric disorders. This research is critical for medicinal chemistry and the development of new drugs (De Paulis et al., 1985).

Lithium Ion Conductivity in Polymers

• Polymers Containing N-Phenyl-2,6-Dimethoxybenzamide : The study of polymers containing N-phenyl-2,6-dimethoxybenzamide for lithium ion conductivity showcases the application of these compounds in developing efficient ion transport mechanisms in solid polymer electrolytes. This research has implications for battery technology and materials science (Shimomoto et al., 2016).